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Introduction

The initial investigation of female infertility requires a meticulous and systematic evaluation of

the reproductive organs. Endovaginal ultrasound, also known as transvaginal ultrasound

(TVS), has become an indispensable, first-line imaging modality in this process.[1][2] Its ability

to provide high-resolution images of the pelvic organs makes it a powerful, non-invasive, and

cost-effective tool for assessing uterine, ovarian, and tubal factors contributing to infertility.[2][3]

Unlike transabdominal ultrasound, the transvaginal approach places the high-frequency

transducer in close proximity to the uterus and ovaries, enabling detailed visualization of their

morphology and function.[2][4] This technical guide provides an in-depth overview of the core

endovaginal ultrasound methodologies used in the initial workup of female infertility, tailored for

researchers, scientists, and drug development professionals.

Core Methodologies and Experimental Protocols
A comprehensive infertility investigation utilizes several specialized endovaginal ultrasound

techniques. The initial scan provides a baseline assessment of the pelvic anatomy, after which

more specific protocols may be employed.[5]

Standard 2D Endovaginal Ultrasound: Baseline
Assessment
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The standard 2D ultrasound is the foundational examination in the infertility workup. It

systematically evaluates the uterus, endometrium, ovaries, and adnexa.[5]

Experimental Protocol:

Patient Preparation: The examination is performed with an empty bladder to optimize

visualization.[2]

Timing: For general assessment, the timing is flexible. However, for specific evaluations like

antral follicle count, the early follicular phase (days 2-4 of the menstrual cycle) is optimal.[6]

Procedure:

A high-frequency (≥ 7 MHz) transvaginal ultrasound transducer is covered with a sterile

probe cover and lubricating gel.[2][7]

The probe is inserted into the vagina to obtain clear images of the pelvic organs.[4]

Uterine Assessment: The uterus is evaluated in both sagittal and transverse planes to

measure its dimensions (length, width, anteroposterior diameter) and assess the

myometrium for abnormalities such as fibroids or adenomyosis.[5][8]

Endometrial Assessment: The endometrial thickness is measured from the outer edge to

the outer edge in the midsagittal plane.[5][9] Its pattern (e.g., trilaminar or echogenic) is

documented, as this changes throughout the menstrual cycle.[10]

Ovarian Assessment: Both ovaries are identified and their volume is calculated. The

presence of any cysts or masses is noted.[5]

Adnexal and Cul-de-sac Evaluation: The adnexa are examined for abnormalities like

hydrosalpinges (fluid-filled fallopian tubes), and the cul-de-sac is checked for free fluid.[2]

[5]

Antral Follicle Count (AFC) for Ovarian Reserve
Assessment
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The Antral Follicle Count (AFC) is a key sonographic marker for estimating ovarian reserve,

which reflects the quantity of the remaining egg pool.[6][11] It is a strong predictor of ovarian

response to gonadotropin stimulation in assisted reproductive technology (ART).[6][12]

Experimental Protocol:

Patient Preparation: No special preparation is required beyond an empty bladder.

Timing: The AFC is best performed in the early follicular phase of the menstrual cycle (days

2-4).[6]

Procedure:

Using a high-frequency transvaginal transducer (≥ 7 MHz), each ovary is systematically

scanned from the outer to the inner margin.[7]

All antral follicles measuring 2-10 mm in diameter in both ovaries are counted.[13]

The count can be performed using real-time 2D ultrasound, stored 2D cine-loops, or 3D

datasets.[13] While real-time scanning allows for maneuvers to differentiate follicles from

other structures, 3D techniques can reduce scanning time and inter-observer variability.[7]

[13]

The total AFC is the sum of the follicles in both ovaries.

Saline Infusion Sonohysterography (SIS) for Uterine
Cavity Evaluation
SIS, or sonohysterography, is a specialized procedure that enhances the visualization of the

endometrial cavity.[14] By introducing sterile saline, it can delineate subtle intrauterine

pathologies like polyps, submucosal fibroids, adhesions, or congenital anomalies that might be

missed on a standard ultrasound.[15][16][17]

Experimental Protocol:

Patient Preparation: The procedure should not be performed if pregnancy or active pelvic

infection is suspected.[18] Some practitioners may recommend a pre-procedure analgesic
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like ibuprofen.[18]

Timing: SIS is typically performed in the early follicular phase, after menstruation has ceased

(usually days 5-9), to ensure a thin endometrium and avoid disrupting a potential pregnancy.

[14][15]

Procedure:

A baseline transvaginal ultrasound is performed.

A speculum is placed in the vagina, and the cervix is cleansed with an antiseptic solution.

[15]

A thin, flexible catheter is inserted through the cervix into the uterine cavity.[17]

The speculum is removed, and the transvaginal ultrasound probe is reinserted.

Sterile saline is slowly infused through the catheter while real-time ultrasound imaging is

performed.[17] The saline distends the uterine cavity, outlining any intracavitary lesions.

[16]

The entire procedure typically takes less than 30 minutes.[14][16]

Doppler Ultrasonography for Receptivity Assessment
Color and pulsed Doppler ultrasound are used to non-invasively assess blood flow to the

uterus and endometrium, which is considered essential for successful embryo implantation.[19]

[20]

Experimental Protocol:

Patient Preparation: Standard preparation for a transvaginal ultrasound.

Timing: This assessment is often performed on the day of hCG administration or embryo

transfer in ART cycles.

Procedure:
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A transvaginal ultrasound probe with Doppler capabilities is used.

Uterine Artery Doppler: The uterine arteries are identified at the level of the internal

cervical os. The Pulsatility Index (PI) and Resistance Index (RI) are measured. Lower

impedance (lower PI/RI) is generally associated with better endometrial receptivity.[20][21]

Endometrial/Subendometrial Blood Flow: The color Doppler gate is placed over the

endometrium and subendometrial region to visualize vascularity.[5] Flow can be

qualitatively graded or quantitatively assessed using 3D power Doppler to calculate

vascularization indices (VI, FI, VFI).[21] The presence of multifocal blood flow within the

endometrium is considered a favorable sign.[10][22]

3D Ultrasonography for Uterine Anomalies
Three-dimensional (3D) ultrasound provides a detailed assessment of uterine morphology and

is superior to 2D ultrasound for diagnosing and classifying congenital Müllerian duct anomalies

(MDAs).[23] The key advantage is its ability to generate a coronal view of the uterus, which is

crucial for differentiating between anomalies like septate and bicornuate uteri.[23][24]

Experimental Protocol:

Patient Preparation: Standard preparation for a transvaginal ultrasound.

Timing: Can be performed at any time, but the mid-luteal phase is often preferred due to the

thicker, more distinct endometrium.

Procedure:

A standard 2D transvaginal scan is performed first to assess the uterine position.[25]

A 3D volume acquisition is performed in the sagittal plane of the uterus, ensuring the

entire uterus from the fundus to the cervix is included in the volume box.[26]

The acquired volume is then manipulated using multiplanar reconstruction software to

obtain a true coronal view.

This view allows for precise assessment of both the external uterine fundal contour and

the internal shape of the endometrial cavity, which is essential for classification according
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to ESHRE/ESGE or ASRM guidelines.[25][27]

Data Presentation: Quantitative Analysis
Summarizing quantitative data from ultrasound assessments is crucial for clinical decision-

making and research.
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Parameter Technique
Measurement/F

inding

Clinical

Significance in

Infertility

Reference(s)

Ovarian Reserve 2D/3D TVS
Antral Follicle

Count (AFC)

Predicts ovarian

response to

stimulation. A low

count may

indicate

diminished

ovarian reserve.

[6]

Uterine Cavity SIS

Presence/Absen

ce of Polyps,

Fibroids,

Adhesions

Identifies

structural issues

that can impair

implantation.

[15][16]

Uterine

Anomalies
3D TVS

ESHRE/ESGE

Classification

(U0-U6)

Accurate

diagnosis of

congenital

anomalies (e.g.,

septate uterus)

that can cause

recurrent

pregnancy loss.

[27]

Interobserver

Reproducibility

(Kappa)

Uterine

Classification

(Overall): k =

0.73

[27]

Interobserver

Reproducibility

(ICC)

Uterine Wall

Thickness: ICC =

0.93Cavity

Indentation: ICC

= 0.93

[27]

Endometrial

Receptivity

2D TVS Endometrial

Thickness

An adequate

thickness (often

cited as >7 mm)

[19][28]
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is considered

necessary for

implantation,

though this is

debated.

2D TVS
Endometrial

Pattern

A trilaminar

("triple-line")

pattern in the late

follicular phase is

associated with

better receptivity.

[10][21]

Doppler US

Uterine Artery

Pulsatility Index

(PI)

High PI may

indicate high

impedance to

blood flow, which

is unfavorable for

implantation.

[20][22]

Diagnostic

Accuracy
TVS

Polycystic Ovary

Syndrome

(PCOS)

85% accuracy in

identifying PCOS

characteristics.

[29]

3D TVS
Uterine

Anomalies

92% accuracy in

detecting uterine

anomalies.

[29]

Signaling Pathways and Logical Relationships
Endovaginal ultrasound provides morphological and physiological data that reflects underlying

molecular and cellular processes. The logical workflow of an investigation and the signaling

pathways influencing endometrial receptivity can be visualized.

Logical Workflow Diagram
The following diagram illustrates the central role of endovaginal ultrasound in the initial infertility

workup, branching into specialized investigations based on initial findings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://m.youtube.com/watch?v=jB5A2LX8hl8
https://www.droracle.ai/articles/564974/how-to-check-for-endometrial-receptivity-on-ultrasound-usg
https://scispace.com/pdf/the-role-of-ultrasound-in-the-evaluation-of-endometrial-spwa8viilo.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5016392/
https://www.msjonline.org/index.php/ijrms/article/download/14342/9499/70916
https://www.msjonline.org/index.php/ijrms/article/download/14342/9499/70916
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Investigation

Specialized Ultrasound Assessment

Diagnosis & Treatment Planning

Female Infertility Presentation

Baseline 2D Endovaginal
Ultrasound (TVS)

First-line Imaging

Antral Follicle Count (AFC)
[Ovarian Reserve]

Assess Ovarian Factors

Saline Infusion
Sonohysterography (SIS)

[Uterine Cavity]

Suspected Intrauterine
Pathology

Doppler Ultrasound
[Endometrial Receptivity]

Assess Uterine Perfusion

3D Ultrasound
[Uterine Morphology]

Suspected Congenital
Anomaly

Comprehensive Diagnosis
(e.g., PCOS, Septate Uterus,
Diminished Ovarian Reserve)

Click to download full resolution via product page

Initial infertility investigation workflow using ultrasound.

Experimental Workflow: Saline Infusion
Sonohysterography (SIS)
This diagram details the sequential steps involved in performing an SIS procedure.
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Step-by-step workflow for the SIS procedure.

Signaling Pathways in Endometrial Development
Ovarian stimulation during ART can alter hormonal levels, impacting endometrial signaling

pathways crucial for receptivity. Research indicates that insulin and thyroid hormone signaling

pathways may be affected.[30] This diagram conceptualizes these influences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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